Cas no 627509-96-0 (4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile)
627509-96-0 structure
Product Name:4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile
CAS No:627509-96-0
MF:C5H3F6N
MW:191.074442148209
MDL:MFCD34596072
CID:4078071
PubChem ID:16038516
Update Time:2025-04-22
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 4,4,4-trifluoro-3-(trifluoromethyl)-
- 4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile
- EN300-1941726
- 627509-96-0
- AT29147
-
- MDL： MFCD34596072
- Inchi： 1S/C5H3F6N/c6-4(7,8)3(1-2-12)5(9,10)11/h3H,1H2
- InChI Key： ASXXZCZGGHHGGW-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)CC#N)(F)F
Computed Properties
- Exact Mass: 191.01696807Da
- Monoisotopic Mass: 191.01696807Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8Ų
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT29147-0.25/G |
4,4,4-TRIFLUORO-3-(TRIFLUOROMETHYL)BUTANENITRILE |
627509-96-0 | 95% | 0.25g |
$795 | 2023-09-19 | |
| AstaTech | AT29147-1/G |
4,4,4-TRIFLUORO-3-(TRIFLUOROMETHYL)BUTANENITRILE |
627509-96-0 | 95% | 1g |
$998 | 2023-09-19 | |
| Enamine | EN300-1941726-0.05g |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile |
627509-96-0 | 0.05g |
$924.0 | 2023-09-17 | ||
| Enamine | EN300-1941726-0.1g |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile |
627509-96-0 | 0.1g |
$968.0 | 2023-09-17 | ||
| Enamine | EN300-1941726-0.25g |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile |
627509-96-0 | 0.25g |
$1012.0 | 2023-09-17 | ||
| Enamine | EN300-1941726-0.5g |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile |
627509-96-0 | 0.5g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1941726-1.0g |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile |
627509-96-0 | 1g |
$1100.0 | 2023-06-01 | ||
| Enamine | EN300-1941726-2.5g |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile |
627509-96-0 | 2.5g |
$2155.0 | 2023-09-17 | ||
| Enamine | EN300-1941726-5.0g |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile |
627509-96-0 | 5g |
$3189.0 | 2023-06-01 | ||
| Enamine | EN300-1941726-10.0g |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile |
627509-96-0 | 10g |
$4729.0 | 2023-06-01 |
4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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